2-(2,4-Difluorophenyl)-3-mercapto-1-(1H-1,2,4-triazol-1-yl)-2-butanol
2-(2,4-Difluorophenyl)-3-mercapto-1-(1H-1,2,4-triazol-1-yl)-2-butanol
Brand Name:
Vulcanchem
CAS No.:
135272-34-3
VCID:
VC0152395
InChI:
InChI=1S/C12H13F2N3OS/c1-8(19)12(18,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14/h2-4,6-8,18-19H,5H2,1H3/t8-,12-/m1/s1
SMILES:
CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)S
Molecular Formula:
C12H13F2N3OS
Molecular Weight:
285.32 g/mol
2-(2,4-Difluorophenyl)-3-mercapto-1-(1H-1,2,4-triazol-1-yl)-2-butanol
CAS No.: 135272-34-3
Main Products
VCID: VC0152395
Molecular Formula: C12H13F2N3OS
Molecular Weight: 285.32 g/mol
| CAS No. | 135272-34-3 |
|---|---|
| Product Name | 2-(2,4-Difluorophenyl)-3-mercapto-1-(1H-1,2,4-triazol-1-yl)-2-butanol |
| Molecular Formula | C12H13F2N3OS |
| Molecular Weight | 285.32 g/mol |
| IUPAC Name | (2R,3R)-2-(2,4-difluorophenyl)-3-sulfanyl-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C12H13F2N3OS/c1-8(19)12(18,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14/h2-4,6-8,18-19H,5H2,1H3/t8-,12-/m1/s1 |
| Standard InChIKey | XAIWELGWMZINMU-PRHODGIISA-N |
| Isomeric SMILES | C[C@H]([C@](CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)S |
| SMILES | CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)S |
| Canonical SMILES | CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)S |
| Synonyms | 2-(2,4-difluorophenyl)-3-mercapto-1-(1H-1,2,4-triazol-1-yl)-2-butanol DFPMTB |
| PubChem Compound | 192264 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume